Cas no 2169880-23-1 (3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol)

• Product Name: 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol
• CAS No: 2169880-23-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5959697
• PubChem ID: 165662649
• Update Time: 2025-06-11

3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol
• 2169880-23-1
• EN300-1939013

• Inchi： 1S/C11H13BrO/c1-8-5-6-10(4-3-7-13)9(2)11(8)12/h3-6,13H,7H2,1-2H3/b4-3+
• InChI Key： DVROEUXYIJNYDV-ONEGZZNKSA-N
• SMILES： BrC1=C(C)C=CC(/C=C/CO)=C1C

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol

Professional Introduction to 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol (CAS No. 2169880-23-1)

3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol, with the chemical formula C₁₀H₁₁BrO, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a bromo substituent at the 3-position of the dimethylphenyl ring, combined with a prop-2-en-1-ol side chain, makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 2169880-23-1 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. Its molecular structure consists of a phenyl ring substituted with bromine and two methyl groups at the 2 and 4 positions, respectively, attached to an allylic alcohol group. This configuration imparts distinct electronic and steric properties that are exploited in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl propenols, particularly those featuring halogenated aromatic rings. The bromo atom in 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol is a key feature that enhances its reactivity in various chemical transformations. This reactivity is leveraged in the synthesis of more complex molecules, including kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of this compound is its role as a building block in the development of small-molecule drugs. The dimethylphenyl moiety provides a rigid scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been investigated for their potential to inhibit tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The allylic alcohol group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or linkages.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. The bromo substituent in 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol enhances its interaction with biological targets by increasing lipophilicity and electronic density. This property has been exploited in the design of novel antiviral agents and anticancer drugs. Moreover, the compound’s ability to undergo cross-coupling reactions makes it a valuable precursor for constructing more complex scaffolds.

The synthesis of 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes bromination of a dimethylbenzene derivative followed by allylation to introduce the propenol side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In academic research, this compound has been used as a scaffold for developing novel therapeutic agents with improved pharmacokinetic properties. For example, modifications to the dimethylphenyl ring have led to compounds with enhanced binding affinity to protein targets. Similarly, variations in the allylic alcohol group have resulted in derivatives with better solubility and metabolic stability.

The pharmaceutical industry has also shown interest in leveraging this compound for drug development. Several companies have patented derivatives of 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol as lead compounds for treating neurological disorders and autoimmune diseases. These efforts underscore the compound’s potential as a starting point for generating novel therapeutics.

The biological activity of this compound is further enhanced by its ability to engage multiple binding sites on target proteins. This polyvalent interaction increases its efficacy and reduces the likelihood of resistance development. Researchers are exploring ways to optimize these interactions through structure-based drug design approaches.

Computational modeling has played a crucial role in understanding the molecular interactions between 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol and its biological targets. These studies have provided insights into how structural modifications can improve binding affinity and selectivity. Such computational tools are indispensable in modern drug discovery pipelines.

The environmental impact of synthesizing and using this compound is also an area of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring the long-term viability of pharmaceutical research.

In conclusion, 3-(3-bromo-2,4-dimethylphenyl)prop-2-en-1-ol (CAS No. 2169880-23-1) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry.